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Compound of Interest

Compound Name:
3-(Trifluoromethyl)-7-azaindole-7-

oxide

CAS No.: 892414-48-1

Cat. No.: B1532605

Get Quote

In the landscape of modern drug discovery, the relentless pursuit of novel molecular scaffolds

that confer enhanced potency, selectivity, and favorable pharmacokinetic profiles is paramount.

Among the pantheon of heterocyclic compounds, azaindoles have emerged as "privileged

structures," consistently demonstrating significant therapeutic potential.[1][2][3] This guide

provides an in-depth comparative analysis of the four primary positional isomers of azaindole—

4-azaindole, 5-azaindole, 6-azaindole, and 7-azaindole—with a particular focus on their

application in biological systems.

The strategic placement of a nitrogen atom within the indole ring system fundamentally alters

the electronic and physicochemical properties of the molecule.[1][4] These subtle yet profound

modifications have significant implications for a compound's biological activity, target

engagement, and overall drug-like characteristics.[2][4] This analysis will delve into these

differences, supported by experimental data and detailed protocols, to provide researchers,

scientists, and drug development professionals with a comprehensive resource for leveraging

azaindole isomers in their work.
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The Azaindole Scaffold: A Structural and Electronic
Overview
Azaindoles are bioisosteres of indole, where a carbon atom in the benzene ring is replaced by

a nitrogen atom. This substitution creates four distinct positional isomers, each with a unique

electronic distribution and hydrogen bonding capability that dictates its interaction with

biological macromolecules.

The 7-azaindole isomer, in particular, has garnered significant attention as an exceptional

"hinge-binding motif" in the development of kinase inhibitors.[5][6][7][8] Its pyridine nitrogen and

pyrrole N-H group can form a bidentate hydrogen bond with the kinase hinge region, mimicking

the interaction of the adenine moiety of ATP.[5][8] This has led to the successful development

of drugs like Vemurafenib, a B-RAF kinase inhibitor approved for the treatment of melanoma.[5]

[6][7]

Comparative Physicochemical and Spectroscopic
Properties
The position of the nitrogen atom significantly influences the physicochemical properties of the

azaindole isomers, which in turn affects their solubility, membrane permeability, and target

binding affinity. A summary of key properties is presented below.
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Property 4-Azaindole 5-Azaindole 6-Azaindole 7-Azaindole Source(s)

Molecular

Formula
C₇H₆N₂ C₇H₆N₂ C₇H₆N₂ C₇H₆N₂ [4][9][10]

Molecular

Weight
118.14 g/mol 118.14 g/mol 118.14 g/mol 118.14 g/mol [4][9][10]

pKa (acidic

proton)

14.66 ± 0.30

(Predicted)
~17 ~17 ~17 [9]

pKa (basic)
4.85

(Calculated)
5.68 4.64 4.61 [9]

LogP

(Predicted)
1.1 1.1 1.1 1.1 [4]

UV λmax 288 nm
Not widely

reported

Not widely

reported
~300-400 nm [9][11]

Causality Behind the Properties:

pKa: The basicity (pKa of the pyridinic nitrogen) is a critical determinant of how the molecule

will behave at physiological pH. A lower pKa, as seen in 6- and 7-azaindole, means they are

less likely to be protonated, which can influence their ability to cross cell membranes and

their hydrogen bonding patterns. The higher basicity of 5-azaindole can be advantageous for

forming strong ionic interactions with acidic residues in a binding pocket.

LogP: The partition coefficient (LogP) provides a measure of lipophilicity. The similar

predicted LogP values suggest that all isomers have comparable passive diffusion

characteristics, though experimental values can vary based on substitution patterns.[4]

UV λmax: The maximum UV absorption wavelength is important for spectroscopic

quantification and in vitro assays. 7-Azaindole and its derivatives are known to be

fluorescent, a property that can be leveraged in biophysical binding assays.[12]

Differential Biological Activity and Target
Engagement
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While all azaindole isomers have found application in medicinal chemistry, their utility can be

highly target-dependent.[13]

7-Azaindole: This isomer is the most extensively studied, particularly as a scaffold for kinase

inhibitors targeting a wide range of kinases including Aurora kinases, c-Met, and B-RAF.[2][5]

[7][14] Its success is largely attributed to its ability to form two key hydrogen bonds with the

kinase hinge region.[5][8]

4-Azaindole: The 4-aza isomer has also proven to be a privileged scaffold, especially in the

design of inhibitors for kinases like c-Met and Aurora A.[1][2][4] In some cases, 4-azaindole

derivatives have shown improved efficacy over other isomers.[13]

5-Azaindole: Derivatives of 5-azaindole have demonstrated potent inhibitory activity against

cell division cycle 7 (Cdc7) kinase, outperforming the other isomers in specific assays.[13]

6-Azaindole: While less explored than the other isomers, 6-azaindole derivatives have

shown promise in various therapeutic areas.[15]

A comparative study on HIV-1 non-nucleoside reverse transcriptase inhibitors (NNRTIs) found

that 4-azaindole and 7-azaindole analogs exhibited better efficacy than the parent indole,

whereas 5- and 6-azaindole derivatives were less effective.[13] This highlights the critical role

of nitrogen placement in dictating biological activity for a specific target.

Experimental Workflow: Evaluating Azaindole
Isomers as Kinase Inhibitors
To objectively compare the efficacy of different azaindole isomers against a specific kinase

target, a robust and reproducible experimental workflow is essential. The following protocol

outlines a typical in vitro kinase inhibition assay.

Objective: To determine and compare the half-maximal inhibitory concentration (IC50) of 4-, 5-,

6-, and 7-azaindole derivatives against a target kinase.

Principle: This assay measures the ability of a test compound to inhibit the phosphorylation of a

substrate by a kinase. The amount of phosphorylation is quantified, typically using a

fluorescence- or luminescence-based method.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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